Cas no 1512199-31-3 (2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 1512199-31-3
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 5520810
• PubChem ID: 57988760
• Update Time: 2025-08-05

2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]-
• 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]-2-pyrrolidinone
• 4-(Hydroxymethyl)-1-(3-(trifluoromethyl)phenyl)pyrrolidin-2-one
• SCHEMBL13592654
• AKOS013530195
• 1512199-31-3
• 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• F84288

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)9-2-1-3-10(5-9)16-6-8(7-17)4-11(16)18/h1-3,5,8,17H,4,6-7H2
• InChI Key： BORWXFJITROCJT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)CC(CO)CC1=O

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]-

Introduction to 2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1512199-31-3)

2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1512199-31-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as HMP-TFM, is characterized by its pyrrolidinone core and the presence of a trifluoromethyl-substituted phenyl group, which imparts specific chemical and biological activities.

The molecular structure of HMP-TFM is particularly intriguing due to the combination of the hydroxymethyl group and the trifluoromethyl-substituted phenyl ring. The hydroxymethyl group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability. Meanwhile, the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. These structural features make HMP-TFM a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential of HMP-TFM in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that HMP-TFM exhibits potent activity against certain enzymes involved in neurodegeneration, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE).

In addition to its potential in neurodegenerative diseases, HMP-TFM has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic conditions. A recent study in the European Journal of Medicinal Chemistry reported that HMP-TFM effectively inhibits pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of HMP-TFM have also been studied extensively. Its solubility and permeability characteristics are crucial for its absorption and distribution in the body. A study published in Pharmaceutical Research found that HMP-TFM exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it suitable for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of HMP-TFM. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of HMP-TFM involves several steps, including the formation of the pyrrolidinone core and subsequent functionalization with the hydroxymethyl and trifluoromethyl groups. Various synthetic routes have been developed to optimize yield and purity. One common approach involves starting from a commercially available pyrrolidinone derivative and introducing the necessary functional groups through selective chemical reactions.

In conclusion, 2-Pyrrolidinone, 4-(hydroxymethyl)-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1512199-31-3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a valuable candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.